Cas no 2172168-06-6 (2-(ethanesulfonyl)thiophen-3-ylmethanamine)

• Product Name: 2-(ethanesulfonyl)thiophen-3-ylmethanamine
• CAS No: 2172168-06-6
• MF: C₇H₁₁NO₂S₂
• MW: 205.297739267349
• CID: 6362219
• PubChem ID: 165572114
• Update Time: 2025-11-03

2-(ethanesulfonyl)thiophen-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(ethanesulfonyl)thiophen-3-ylmethanamine
• EN300-1609968
• [2-(ethanesulfonyl)thiophen-3-yl]methanamine
• 2172168-06-6

• Inchi： 1S/C7H11NO2S2/c1-2-12(9,10)7-6(5-8)3-4-11-7/h3-4H,2,5,8H2,1H3
• InChI Key： NIBLTCPSVGIDIN-UHFFFAOYSA-N
• SMILES： S(CC)(C1=C(C=CS1)CN)(=O)=O

Computed Properties

• Exact Mass: 205.02312094g/mol
• Monoisotopic Mass: 205.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 96.8Ų

Additional information on 2-(ethanesulfonyl)thiophen-3-ylmethanamine

Comprehensive Overview of 2-(ethanesulfonyl)thiophen-3-ylmethanamine (CAS No. 2172168-06-6)

2-(ethanesulfonyl)thiophen-3-ylmethanamine, with the CAS number 2172168-06-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene ring with an ethanesulfonyl group and a methanamine moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications due to its structural similarity to other sulfonamide-based compounds, which are known for their diverse pharmacological properties.

In recent years, the demand for sulfonamide derivatives like 2-(ethanesulfonyl)thiophen-3-ylmethanamine has surged, driven by their role in drug discovery and material science. A common question among scientists is, "How does the ethanesulfonyl group enhance the compound's reactivity?" Studies suggest that this functional group improves solubility and stability, which are critical for optimizing drug formulations. Additionally, the thiophene ring contributes to the compound's aromaticity, enabling interactions with biological targets such as enzymes and receptors.

The synthesis of 2-(ethanesulfonyl)thiophen-3-ylmethanamine typically involves multi-step organic reactions, including sulfonylation and amination processes. One of the trending topics in synthetic chemistry is the development of green chemistry approaches to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to produce this compound more sustainably. This aligns with the broader industry shift toward eco-friendly synthesis, a frequently searched term in scientific databases.

From an application perspective, 2-(ethanesulfonyl)thiophen-3-ylmethanamine is investigated for its potential in designing new therapeutic agents. For instance, its structural motifs are found in compounds studied for anti-inflammatory and antimicrobial activities. A hot topic in medicinal chemistry is the repurposing of existing scaffolds, and this compound's modular design makes it a candidate for such explorations. Users often search for "sulfonamide-based drug candidates" or "thiophene derivatives in medicine," reflecting the growing interest in this area.

Another area of interest is the compound's role in agrochemical innovation. Sulfonamide and thiophene-containing compounds are known to exhibit herbicidal and fungicidal properties. With the global push for sustainable agriculture, researchers are evaluating 2-(ethanesulfonyl)thiophen-3-ylmethanamine as a precursor for developing next-generation crop protection agents. Searches like "thiophene sulfonamides in agrochemistry" highlight the relevance of this research direction.

In summary, 2-(ethanesulfonyl)thiophen-3-ylmethanamine (CAS No. 2172168-06-6) represents a promising compound with multifaceted applications. Its unique structure and functional groups make it a valuable building block in drug discovery, material science, and agrochemical development. As the scientific community continues to explore sustainable synthesis methods and novel applications, this compound is poised to remain a topic of significant interest.